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Compound of Interest

Compound Name:
2-(2,4-

Dichlorophenoxy)acetohydrazide

Cat. No.: B1296685 Get Quote

This document provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 2-(2,4-Dichlorophenoxy)acetohydrazide in a laboratory setting.

Researchers, scientists, and drug development professionals should adhere to these

guidelines to mitigate risks and ensure a safe working environment.

Hazard Identification and Risk Assessment
2-(2,4-Dichlorophenoxy)acetohydrazide is classified with the following hazards:

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3): May

cause respiratory irritation.[1]

A thorough risk assessment should be conducted before any handling of this chemical.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory for handling 2-(2,4-
Dichlorophenoxy)acetohydrazide to prevent exposure through inhalation, skin contact, or

eye contact.[1][2]
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Protection Type Specific PPE Standard/Specification

Hand Protection
Chemical-resistant gloves

(e.g., Neoprene or Nitrile)

Inspect gloves prior to use.

Use proper glove removal

technique.[1][2]

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles and a face shield.

Conforming to EN166 or ANSI

Z87.1.[2]

Skin and Body Protection

Complete suit protecting

against chemicals or a flame-

retardant lab coat.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1][3]

Respiratory Protection

For nuisance exposures, use a

P95 (US) or P1 (EU EN 143)

particle respirator. For higher-

risk activities or where

ventilation is inadequate, a full-

face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges should be

used.[1][2]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is critical for the safe handling of 2-(2,4-
Dichlorophenoxy)acetohydrazide.

Preparation and Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area.[1] A certified chemical

fume hood is required for all weighing and manipulation of the solid compound to avoid the
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formation and inhalation of dust and aerosols.[1][4]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[2]

Restricted Access: Designate a specific area for handling this compound and restrict access

to authorized personnel only.

Handling the Chemical
Avoid Contact: Avoid all personal contact, including inhalation of dust.[5]

Weighing: If weighing the solid, do so within the chemical fume hood on a tared and stable

surface.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to

prevent splashing.

Personal Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of

the workday.[1] Do not eat, drink, or smoke in the laboratory.[6]

Storage
Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

area.[1][7] The recommended storage temperature is 2-8°C.[1]

Incompatibilities: Store away from oxidizing materials and acids.[2]

Labeling: Ensure all containers are clearly and accurately labeled.

Disposal Plan
Dispose of 2-(2,4-Dichlorophenoxy)acetohydrazide and any contaminated materials in

accordance with all applicable local, state, and federal regulations.[1]

Waste Collection
Containers: Collect waste in suitable, closed, and clearly labeled containers for disposal.[1]
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Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.[1]

Spills: In the event of a spill, avoid creating dust.[1] Sweep or shovel the material into a

suitable container for disposal.[1] Do not let the product enter drains.[1]

Waste Disposal
Method: The primary recommended method of disposal is to offer the waste to a licensed

professional waste disposal service.

Regulations: All disposal practices must be in compliance with local, state, and federal

environmental control regulations.[7]

Chemical and Physical Properties
Property Value

Molecular Formula C₈H₈Cl₂N₂O₂

Molecular Weight 235.07 g/mol [1]

CAS Number 28236-62-6[1]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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